ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate

• IUPAC Name: ethyl 1-(3-methoxy-3-oxopropyl)aziridine-2-carboxylate
• InChI: InChI=1S/C9H15NO4/c1-3-14-9(12)7-6-10(7)5-4-8(11)13-2/h7H,3-6H2,1-2H3
• InChI Key: KWCPRFKOGPZEKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN1CCC(=O)OC
• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol

Description

Ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate, also known as AZI, is a chemical compound that has been used extensively in scientific research. It is a highly reactive molecule that has been found to have a wide range of applications in different scientific fields.

Mechanism of Action

The mechanism of action of ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate is not fully understood. However, it is believed that this compound acts as an electrophile, reacting with different nucleophiles, including amines, thiols, and alcohols. This reaction leads to the formation of covalent bonds between this compound and the nucleophile, resulting in the modification of the nucleophile.
Biochemical and Physiological Effects:
This compound has been found to have different biochemical and physiological effects. It has been shown to have antimicrobial properties, inhibiting the growth of different bacteria and fungi. This compound has also been found to have antitumor properties, inhibiting the growth of different cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties, reducing the production of different inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate in lab experiments is its highly reactive nature, which allows for the modification of different nucleophiles. Additionally, this compound is relatively easy to synthesize, making it readily available for use in different experiments. However, one of the main limitations of using this compound is its toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate in scientific research. One potential direction is the development of new synthetic routes for this compound, which may lead to the synthesis of new compounds with different properties. Additionally, this compound may be used as a tool for the modification of different biomolecules, including proteins and nucleic acids. Finally, this compound may be used in the development of new materials, including polymers and hydrogels.
Conclusion:
In conclusion, this compound is a highly reactive molecule that has been found to have a wide range of applications in different scientific fields. It is relatively easy to synthesize and has been used as a precursor for the synthesis of different compounds. This compound has also been found to have different biochemical and physiological effects, including antimicrobial, antitumor, and anti-inflammatory properties. While this compound has several advantages for lab experiments, its toxicity may limit its use in certain experiments. Finally, there are several future directions for the use of this compound in scientific research, including the development of new synthetic routes, the modification of biomolecules, and the development of new materials.

Synthesis Methods

Ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate can be synthesized through a multistep process that involves the reaction of ethyl 2-bromo-2-methylacetoacetate with sodium azide, followed by the reaction of the resulting compound with ethyl chloroformate. The final product, this compound, is obtained through a cyclization reaction of the intermediate compound.

Scientific Research Applications

Ethyl 1-(3-methoxy-3-oxopropyl)-2-aziridinecarboxylate has been used extensively in scientific research due to its highly reactive nature. It has been found to have a wide range of applications in different scientific fields, including medicinal chemistry, biochemistry, and materials science. This compound has been used as a precursor for the synthesis of different compounds, including amino acids, peptides, and heterocycles. It has also been used as a cross-linking agent for the preparation of polymer networks.